Cas no 1784325-96-7 (8-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: 8-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 1784325-96-7
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 6793727
• PubChem ID: 83671584
• Update Time: 2025-05-22

8-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1784325-96-7
• 8-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid

• Inchi： 1S/C8H5BrN2O2/c9-5-1-2-6(8(12)13)11-4-3-10-7(5)11/h1-4H,(H,12,13)
• InChI Key： BLBQBZHVWCDKLW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)N2C=CN=C21

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 8-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid

8-Bromoimidazo[1,2-a]pyridine-5-carboxylic Acid: A Comprehensive Overview

8-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid, also known by its CAS registry number 1784325-96-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of 8-bromoimidazo[1,2-a]pyridine-5-carboxylic acid consists of an imidazo[1,2-a]pyridine ring system substituted with a bromine atom at position 8 and a carboxylic acid group at position 5. This unique combination of functional groups makes it a versatile molecule with potential for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of imidazopyridines as scaffolds for drug development. The presence of the bromine atom in 8-bromoimidazo[1,2-a]pyridine-5-carboxylic acid introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with potential therapeutic applications. For instance, its carboxylic acid group can be converted into various bioisosteres or used to form amide bonds, enabling the creation of novel bioactive agents.

The synthesis of 8-bromoimidazo[1,2-a]pyridine-5-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of suitable precursors followed by bromination and functionalization steps. The optimization of these steps is crucial for ensuring the scalability of the synthesis process, which is essential for large-scale production if the compound is to be used in pharmaceutical or industrial applications.

In terms of biological activity, 8-bromoimidazo[1,2-a]pyridine-5-carboxylic acid has shown promise in preliminary assays targeting various disease states. For example, studies have demonstrated its ability to modulate ion channels and receptors, which are critical for treating conditions such as epilepsy, pain, and cardiovascular diseases. Additionally, its structural similarity to known bioactive compounds suggests that it may possess anti-inflammatory or anticancer properties that warrant further investigation.

The pharmacokinetic profile of 8-bromoimidazo[1,2-a]pyridine-5-carboxylic acid is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for determining its suitability as a drug candidate. Early studies indicate that the compound exhibits moderate solubility in aqueous solutions and shows potential for oral bioavailability after appropriate formulation.

From an environmental perspective, the ecological impact of 8-bromoimidazo[1,2-a]pyridine-5-carboxylic acid has also been a topic of interest. Researchers have evaluated its biodegradability under various conditions to assess its potential risks to aquatic ecosystems. These studies are critical for ensuring that any industrial use or disposal of this compound complies with environmental regulations.

In conclusion, 8-bromoimidazo[1,2-a]pyridine-5-carboxylic acid represents a valuable building block in organic synthesis with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.